Cas no 1248098-43-2 (4-(3,5-Dimethylpiperazin-1-yl)benzonitrile)
4-(3,5-Dimethylpiperazin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-dimethylpiperazin-1-yl)benzonitrile
- 1248098-43-2
- AKOS011877970
- 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile
-
- Inchi: 1S/C13H17N3/c1-10-8-16(9-11(2)15-10)13-5-3-12(7-14)4-6-13/h3-6,10-11,15H,8-9H2,1-2H3
- InChI Key: LVCRRUZVUPADRD-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C#N)=CC=2)CC(C)NC(C)C1
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 39.1Ų
4-(3,5-Dimethylpiperazin-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D783302-1g |
4-(3,5-dimethyl-1-piperazinyl)-Benzonitrile |
1248098-43-2 | 95% | 1g |
$395 | 2024-08-03 | |
| eNovation Chemicals LLC | D783302-1g |
4-(3,5-dimethyl-1-piperazinyl)-Benzonitrile |
1248098-43-2 | 95% | 1g |
$395 | 2025-02-19 | |
| eNovation Chemicals LLC | D783302-1g |
4-(3,5-dimethyl-1-piperazinyl)-Benzonitrile |
1248098-43-2 | 95% | 1g |
$395 | 2025-02-27 |
4-(3,5-Dimethylpiperazin-1-yl)benzonitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile
Introduction to 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile (CAS No. 1248098-43-2)
4-(3,5-Dimethylpiperazin-1-yl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1248098-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a benzonitrile group linked to a 3,5-dimethylpiperazine ring, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.
The benzonitrile moiety is particularly noteworthy due to its role as a versatile functional group in organic synthesis. It can undergo various transformations, including nucleophilic addition reactions, metal-catalyzed cross-coupling reactions, and hydrolysis to form carboxylic acids. These reactivity patterns make 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile a useful building block for constructing more complex molecular architectures. In particular, the presence of the 3,5-dimethylpiperazine substituent enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.
In recent years, there has been growing interest in piperazine derivatives as pharmacophores due to their ability to modulate various biological targets. The dimethylation at the 3 and 5 positions of the piperazine ring not only influences the electronic properties of the nitrogen atoms but also affects the overall conformational flexibility of the molecule. This structural feature is particularly relevant in the design of central nervous system (CNS) drugs, where precise modulation of receptor binding affinity and selectivity is essential.
One of the most compelling aspects of 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile is its potential as a scaffold for developing novel therapeutic agents. The benzonitrile group provides a site for further functionalization, allowing chemists to explore modifications that could enhance drug-like properties such as solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated that benzonitrile derivatives can serve as precursors for the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. These enzymes play a crucial role in diseases such as cancer and autoimmune disorders.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of piperazine-based compounds. The 3,5-dimethyl substitution pattern enhances binding interactions with certain receptors by increasing hydrophobic interactions while maintaining adequate polar surface area. This balance is critical for achieving high affinity and selectivity in drug design. Moreover, the benzonitrile group can be further modified to introduce additional pharmacophoric elements or to improve pharmacokinetic profiles.
Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify promising candidates for experimental validation. 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile has been utilized in these computational approaches due to its structural features that suggest potential interactions with biological targets. For example, studies have shown that this compound can bind to certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are common targets for therapeutic intervention.
The synthesis of 4-(3,5-Dimethylpiperazin-1-yl)benzonitrile involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include nucleophilic substitution reactions at the benzonitrile carbon followed by functional group interconversions to introduce the dimethylated piperazine moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency and selectivity.
In conclusion,4-(3,5-Dimethylpiperazin-1-yl)benzonitrile (CAS No. 1248098-43-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The ongoing exploration of its biological activities and synthetic applications underscores its importance as a valuable intermediate in medicinal chemistry and chemical biology.
1248098-43-2 (4-(3,5-Dimethylpiperazin-1-yl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)